Cas no 11078-27-6 (Arabinan)

• Product Name: Arabinan
• CAS No: 11078-27-6
• MF: C₄₈H₈₀O₃₄
• MW: 1201.1284198761
• CID: 206021
• PubChem ID: 156595897
• Update Time: 2025-04-19

Arabinan Chemical and Physical Properties

Names and Identifiers

• Arabinan
• Araban
• YA46077
• 11078-27-6

• Inchi： 1S/C48H80O34/c1-4-15-25(53)30(58)41(72-15)68-10-21-39(81-47-33(61)27(55)17(6-50)74-47)37(65)45(79-21)70-12-23-40(82-48-34(62)28(56)18(7-51)75-48)36(64)44(78-23)67-9-20-29(57)31(59)42(76-20)69-11-22-38(80-46-32(60)26(54)16(5-49)73-46)35(63)43(77-22)66-8-19-13(2)24(52)14(3)71-19/h13-65H,4-12H2,1-3H3/t13-,14+,15+,16+,17+,18+,19+,20+,21+,22+,23+,24?,25-,26-,27-,28-,29-,30?,31?,32?,33?,34?,35?,36?,37?,38-,39-,40-,41-,42-,43-,44-,45-,46+,47+,48+/m1/s1
• InChI Key： VVQRGNLNINKWNE-OHCNJMNCSA-N
• SMILES： O1[C@H](C([C@@H]([C@@H]1CO[C@H]1C([C@@H]([C@H](CO[C@H]2C([C@@H]([C@H](CC)O2)O)O)O1)O[C@H]1C([C@@H]([C@H](CO)O1)O)O)O)O[C@H]1C([C@@H]([C@H](CO)O1)O)O)O)OC[C@H]1[C@H](C([C@H](OC[C@H]2[C@H](C([C@H](OC[C@H]3[C@@H](C)C([C@H](C)O3)O)O2)O)O[C@H]2C([C@@H]([C@H](CO)O2)O)O)O1)O)O

Computed Properties

• Exact Mass: 1200.4530996g/mol
• Monoisotopic Mass: 1200.4530996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 82
• Rotatable Bond Count: 25
• Complexity: 1970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.1
• Topological Polar Surface Area: 501Ų

Experimental Properties

• Density: 1.550 g/cm3 (20 ºC)
• Refractive Index: 1.5465 (589.3 nm 20 ºC)